Cas no 17329-20-3 (1-(1-isocyanoethyl)benzene)

1-(1-isocyanoethyl)benzene structure
1-(1-isocyanoethyl)benzene structure
Product Name:1-(1-isocyanoethyl)benzene
CAS No:17329-20-3
MF:C9H9N
MW:131.174462080002
CID:50722
PubChem ID:519905
Update Time:2025-04-18

1-(1-isocyanoethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • (1-Isocyanoethyl)benzene
    • alpha-Methylbenzyl isocyanide
    • 1-(1-isocyanoethyl)benzene
    • A-METHYLBENZYL ISOCYANIDE
    • 1-isocyanoethylbenzene
    • HANSA ISN-0050
    • Methylbenzyl isocyanide
    • 1-PHENYLETHYL ISOCYANIDE
    • 1,1-ISOCYANOPHENYLETHANE
    • Benzene, (1-isocyanoethyl)-
    • alpha-Methylbenzyl isocyanide(1-Isocyanoethyl)benzene
    • alpha-Methylbenzyl isocyanide,96%
    • MFCD02664589
    • 21872-33-3
    • d-(+)-alpha-methylbenzylisocyanide
    • SCHEMBL377591
    • GEO-01780
    • EN300-1865399
    • W-200164
    • FT-0694123
    • AKOS005257531
    • FT-0773403
    • MS-20405
    • 17329-20-3
    • DTXSID30334188
    • KCCAPMXVCPVFEH-UHFFFAOYSA-N
    • 1-phenylethylisonitrile
    • FT-0694118
    • G32521
    • DB-066648
    • STL556031
    • BBL102232
    • 802-210-5
    • (S)-(-)-a-Methylbenzyl isocyanide
    • DTXCID40285278
    • Inchi： 1S/C9H9N/c1-8(10-2)9-6-4-3-5-7-9/h3-8H,1H3
    • InChI Key： KCCAPMXVCPVFEH-UHFFFAOYSA-N
    • SMILES： [N+](#[C-])C(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 131.07300
  • Monoisotopic Mass: 131.073499291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 4.4Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 0.95
  • Boiling Point: 98 ºC (13 mmHg)
  • Refractive Index: 1.507-1.51
  • Water Partition Coefficient: Insoluble
  • PSA: 0.00000
  • LogP: 1.89760
  • Solubility: Insoluble in water.

1-(1-isocyanoethyl)benzene Security Information

  • WGK Germany：3
  • Hazard Category Code： R20/21/22;R36/37/38
  • Safety Instruction： 36/37/39-26
  • RTECS：LK8650000
  • Hazardous Material Identification： Xn
  • Safety Term：S26;S36/37/39
  • Risk Phrases：R20/21/22; R36/37/38

1-(1-isocyanoethyl)benzene Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

1-(1-isocyanoethyl)benzene Pricemore >>

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